2-Mercaptobenzoxazole
Overview
Description
2-Mercaptobenzoxazole, also known as this compound, is a useful research compound. Its molecular formula is C7H5NOS and its molecular weight is 151.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 0.01 m. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 209084. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Sulfur Compounds - Sulfhydryl Compounds - Supplementary Records. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Inhibition of Enzymes
2-Mercaptobenzoxazole has been recognized for its ability to inhibit human carbonic anhydrases (hCAs) through a unique binding mode. This finding is significant for the development of selective CA inhibitors (Bozdağ et al., 2020).
Chemical Immobilization and Pharmacological Applications
The molecule has been utilized in the synthesis of new derivatives with potential pharmacological activities. Its immobilization on polymer supports like poly(maleic anhydride-alt-vinyl acetate) through ester and amidic bonds leads to the development of polymer-biologically active principle conjugates. These have controlled release capacities, which are valuable in therapeutic applications (Aparaschivei et al., 2014).
Corrosion Inhibition
This compound has been studied as a corrosion inhibitor for metals like copper in chloride solutions. This research demonstrates its role as a mixed-type inhibitor, forming protective surface layers on metals, which is crucial in industrial applications to prevent corrosion (Finšgar & Merl, 2014).
Antibacterial and Antifungal Activities
This compound has been investigated for its antibacterial and antifungal properties. The synthesis and characterization of this compound derivatives have shown inhibition effects against certain bacteria, making them potential candidates for specific antibacterial drugs (Alheety, 2019).
Surface Analysis and Adsorption Studies
The adsorption behavior of this compound on metal surfaces, such as copper, has been extensively studied using techniques like Surface-Enhanced Raman Scattering (SERS) and X-ray photoelectron spectroscopy (XPS). These studies provide insights into the molecular interaction of this compound with metal surfaces, which is significant in understanding its role in corrosion inhibition and other surface-related applications (Pergolese et al., 2006).
Mechanism of Action
Target of Action
2-Mercaptobenzoxazole primarily targets human carbonic anhydrases (hCAs) . These are zinc-containing enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate ion and proton . In humans, 12 catalytically active isoforms of hCAs have been identified, which differ in tissue distribution, kinetic properties, oligomeric arrangement, and sensitivity to inhibitors .
Mode of Action
This compound inhibits hCAs by showing a peculiar binding mode . The active site of hCAs is located in a wide and deep cavity, containing a zinc ion at the bottom, tetrahedrally coordinated by three conserved His residues and a water molecule/hydroxide ion . A small pocket within this cavity constitutes the CO2 binding site . The binding of this compound in the active site is clearly associated with its inhibitory potency .
Biochemical Pathways
hCAs are involved in a wide range of physiological processes in many tissues and organs, such as pH regulation, gas exchange, ion transport, bone resorption, fatty acid metabolism, and many others . Thus, abnormal levels or activities of these enzymes are commonly associated with various diseases .
Pharmacokinetics
It has been demonstrated that this compound can inhibit hca isoforms in the range of 097–884 mM after at least 6 hours incubation .
Result of Action
The inhibition of hCAs by this compound can potentially manage a variety of disorders such as glaucoma and edema, or used as anticonvulsants, and antiobesity and antitumor drugs .
Action Environment
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
2-Mercaptobenzoxazole has been demonstrated to inhibit hCAs effectively . hCAs are zinc-containing enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate ion and proton . The compound interacts with these enzymes, showing a peculiar binding mode . This interaction involves several van der Waals contacts between the bicyclic ring of this compound and residues Gln92, His94, Val121, Phe131, Leu198, Thr200, and Pro201 .
Cellular Effects
The inhibition of hCAs by this compound can have significant effects on various types of cells and cellular processes . hCAs are involved in a wide range of physiological processes in many tissues and organs, such as pH regulation, gas exchange, ion transport, bone resorption, and fatty acid metabolism . Therefore, the inhibition of these enzymes by this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding to the active site of hCAs . The active site of these enzymes is located in a wide and deep cavity, containing a zinc ion at the bottom, tetrahedrally coordinated by three conserved His residues and a water molecule/hydroxide ion . This compound binds to this active site, inhibiting the enzyme’s activity .
Properties
IUPAC Name |
3H-1,3-benzoxazole-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NOS/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLFWJIBUZQARMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=S)O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8062363 | |
Record name | 2-Mercaptobenzoxazole | |
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Molecular Weight |
151.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Tan powder; [Alfa Aesar MSDS] | |
Record name | 2-Mercaptobenzoxazole | |
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CAS No. |
2382-96-9 | |
Record name | 2-Mercaptobenzoxazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2382-96-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Benzoxazole-2-thione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002382969 | |
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Record name | 2-Mercaptobenzoxazole | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=209084 | |
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Record name | 2-Mercaptobenzoxazole | |
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Record name | 2(3H)-Benzoxazolethione | |
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Record name | 2-Mercaptobenzoxazole | |
Source | EPA DSSTox | |
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Record name | Benzoxazole-2-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.448 | |
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Record name | BENZOXAZOLE-2-THIONE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: 2-Mercaptobenzoxazole can interact with various targets depending on the specific application. For instance, in corrosion inhibition, it forms a protective film on metal surfaces, mainly through interactions with copper atoms. [] The sulfur and nitrogen atoms in the molecule play a crucial role in this chemisorption process. [] This interaction prevents further corrosion by forming a barrier between the metal and the corrosive environment. [] In biological systems, this compound can interact with enzymes like carbonic anhydrase, inhibiting their activity. [] This inhibition can lead to various downstream effects depending on the specific carbonic anhydrase isoform targeted.
ANone:
- Spectroscopic Data:
- IR: Characteristic peaks for N–H, C=N, C–S, and aromatic ring vibrations. [, , ]
- 1H NMR: Signals corresponding to aromatic protons and the N–H proton. [, , ]
- 13C NMR: Signals for all carbon atoms in the molecule. [, ]
- NEXAFS: Shows angular dependence in the π* resonance region, indicating molecular orientation on surfaces. []
A: While this compound is not primarily known for its catalytic properties, it plays a crucial role as a reagent or promoter in certain reactions. For example, it can act as an SH-acid in reactions with triphenylphosphine and dialkyl acetylenedicarboxylates, leading to the formation of stable phosphorus ylides. [, ] The reaction mechanism involves nucleophilic attack by this compound, followed by cyclization and elimination steps. This reaction exhibits selectivity towards the formation of specific ylide isomers. []
A: Computational chemistry plays a vital role in elucidating the properties and behavior of this compound. Density Functional Theory (DFT) calculations have been employed to investigate its adsorption behavior on mineral surfaces like sphalerite and wurtzite, providing insights into its potential as a flotation agent. [] Furthermore, DFT calculations aid in understanding the electronic structure and reactivity of this compound and its derivatives. [] QSAR models can be developed to correlate the molecular structure of this compound derivatives with their biological activities, aiding in the design of new and improved compounds with enhanced properties. []
A: Modifications to the this compound scaffold significantly influence its activity, potency, and selectivity. Introducing different substituents on the benzene ring or modifying the heterocyclic ring can alter its electronic properties and steric hindrance, affecting its interaction with target molecules. [, ] For example, replacing the oxygen atom in the benzoxazole ring with sulfur (2-Mercaptobenzothiazole) can enhance its corrosion inhibition properties on copper. [] Similarly, incorporating specific substituents can improve its antimicrobial activity against particular bacterial or fungal strains. []
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